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Compound of Interest

Compound Name: 2-(Benzylamino)acetonitrile

Cat. No.: B1295912 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like 2-
(Benzylamino)acetonitrile. This guide provides immediate, essential safety protocols and

logistical plans for its handling and disposal, designed to integrate seamlessly into your

laboratory's safety procedures.

Chemical Identifier:

Name: 2-(Benzylamino)acetonitrile

CAS Number: 3010-05-7

Molecular Formula: C9H10N2[1][2][3][4]

Hazard Identification and GHS Classifications
2-(Benzylamino)acetonitrile is classified as a hazardous substance. All personnel must be

familiar with its associated risks before handling.
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Hazard Class GHS Classification Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Danger
H302: Harmful if

swallowed[1][3]

Acute Toxicity, Dermal Category 4 Danger
H312: Harmful in

contact with skin[1][3]

Skin

Corrosion/Irritation
Category 1B Danger

H314: Causes severe

skin burns and eye

damage[1][3]

Acute Toxicity,

Inhalation
Category 4 Danger

H332: Harmful if

inhaled[1][3]

Specific target organ

toxicity — single

exposure

Category 3 Warning

H335: May cause

respiratory irritation[1]

[5]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[6] Always

inspect gloves for integrity before use and wash hands thoroughly after handling.

Eye and Face Protection: Use chemical splash goggles or a full-face shield to protect against

splashes and vapors.[5][6]

Skin and Body Protection: A lab coat is required. For tasks with a higher risk of splashing,

chemical-resistant coveralls or an apron should be worn over the lab coat.[5][6]

Respiratory Protection: Handle 2-(Benzylamino)acetonitrile only in a well-ventilated area,

preferably within a chemical fume hood.[5] If ventilation is inadequate or if dealing with a

spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should

be used.
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Standard Operating Procedure for Handling
Adherence to a strict operational workflow is critical for safety. The following diagram outlines

the necessary steps for handling 2-(Benzylamino)acetonitrile from preparation to cleanup.
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Ensure fume hood is operational

Gather all necessary materials

Carefully open container in fume hood

Proceed to handling

Dispense required amount

Securely close container

Decontaminate work area

Proceed to cleanup

Dispose of waste in designated container

Remove and dispose of gloves

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-(Benzylamino)acetonitrile.
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Emergency and Disposal Protocols
Immediate and appropriate action during an emergency is crucial. All personnel must be

familiar with the location and operation of safety showers and eyewash stations.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[5]

In Case of Skin Contact: Immediately flush the skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.[5]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[5]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[7]

Spill and Disposal Plan
The following diagram outlines the procedural steps for managing spills and the proper

disposal of 2-(Benzylamino)acetonitrile waste.
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Spill Response

Waste Disposal

Evacuate immediate area

Ensure proper PPE is worn

Contain the spill with inert absorbent material

Collect and place in a sealed container for disposal

Label waste container clearly

Proceed to disposal

Store waste in a designated, secure area

Arrange for disposal by a licensed professional waste disposal service

Click to download full resolution via product page

Caption: Spill Response and Waste Disposal Workflow.
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Disposal Considerations: Dispose of contents and container in accordance with local, regional,

national, and international regulations.[5] Do not allow the product to enter drains, other

waterways, or soil.[5] It is recommended to use a licensed professional waste disposal service.

[7][8]

Storage
Store in a tightly-closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[5] Some sources recommend storing in a

freezer under -20°C in an inert atmosphere. The container should be kept in a dark place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(Benzylamino)acetonitrile | C9H10N2 | CID 242212 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-(BENZYLAMINO)ACETONITRILE | 3010-05-7 [chemicalbook.com]

3. 2-(BENZYLAMINO)ACETONITRILE | 3010-05-7 [amp.chemicalbook.com]

4. 2-(BENZYLAMINO)ACETONITRILE CAS#: 3010-05-7 [chemicalbook.com]

5. aksci.com [aksci.com]

6. velsafe.com [velsafe.com]

7. liverpool.ac.uk [liverpool.ac.uk]

8. criver.com [criver.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2-
(Benzylamino)acetonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295912#personal-protective-equipment-for-
handling-2-benzylamino-acetonitrile]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://aksci.com/sds/3817DM_SDS.pdf
https://aksci.com/sds/3817DM_SDS.pdf
https://www.liverpool.ac.uk/pfg/resources/Acetonitrile.pdf
https://www.criver.com/resources/acetonitrile-material-safety-data-sheet-msds
https://aksci.com/sds/3817DM_SDS.pdf
https://www.benchchem.com/product/b1295912?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Benzylamino_acetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Benzylamino_acetonitrile
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6594370.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6594370.htm?N=Global
https://www.chemicalbook.com/ProductChemicalPropertiesCB6594370_EN.htm
https://aksci.com/sds/3817DM_SDS.pdf
https://www.velsafe.com/worker-safety/ppe-requirements-for-ammonia-handling-workers/
https://www.liverpool.ac.uk/pfg/resources/Acetonitrile.pdf
https://www.criver.com/resources/acetonitrile-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1295912#personal-protective-equipment-for-handling-2-benzylamino-acetonitrile
https://www.benchchem.com/product/b1295912#personal-protective-equipment-for-handling-2-benzylamino-acetonitrile
https://www.benchchem.com/product/b1295912#personal-protective-equipment-for-handling-2-benzylamino-acetonitrile
https://www.benchchem.com/product/b1295912#personal-protective-equipment-for-handling-2-benzylamino-acetonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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